Cas no 1314356-24-5 (2,5-Dibromo-4-tert-butyl-1,3-thiazole)

2,5-Dibromo-4-tert-butyl-1,3-thiazole structure
1314356-24-5 structure
Product Name:2,5-Dibromo-4-tert-butyl-1,3-thiazole
CAS No:1314356-24-5
MF:C7H9Br2NS
MW:299.026058912277
MDL:MFCD19544124
CID:5613324
PubChem ID:66521258
Update Time:2023-10-11

2,5-Dibromo-4-tert-butyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 1314356-24-5
    • AKOS015946622
    • 2,5-dibromo-4-tert-butyl-1,3-thiazole
    • EN300-3221764
    • 2,5-Dibromo-4-(tert-butyl)thiazole
    • Thiazole, 2,5-dibromo-4-(1,1-dimethylethyl)-
    • 2,5-Dibromo-4-tert-butyl-1,3-thiazole
    • MDL: MFCD19544124
    • Inchi: 1S/C7H9Br2NS/c1-7(2,3)4-5(8)11-6(9)10-4/h1-3H3
    • InChI Key: WAMCVRUDIRVEAY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)(C)C)N=C(S1)Br

Computed Properties

  • Exact Mass: 298.88020g/mol
  • Monoisotopic Mass: 296.88225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.746±0.06 g/cm3(Predicted)
  • Boiling Point: 282.6±20.0 °C(Predicted)
  • pka: 0.71±0.10(Predicted)

2,5-Dibromo-4-tert-butyl-1,3-thiazole Pricemore >>

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